Cas no 2171286-44-3 ((3S)-3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)butanoic acid)

• Product Name: (3S)-3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)butanoic acid
• CAS No: 2171286-44-3
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6446561
• PubChem ID: 165823966
• Update Time: 2025-06-10

(3S)-3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)butanoic acid
• EN300-1575807
• 2171286-44-3
• (3S)-3-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)butanoic acid

• Inchi： 1S/C28H28N2O5/c1-18(14-27(32)33)30-26(31)15-19-8-2-3-9-20(19)16-29-28(34)35-17-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h2-13,18,25H,14-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18-/m0/s1
• InChI Key： IMURBZUNKNTYMO-SFHVURJKSA-N
• SMILES： O(C(NCC1C=CC=CC=1CC(N[C@@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)butanoic acid

Introduction to (3S)-3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)butanoic Acid (CAS No. 2171286-44-3)

(3S)-3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)butanoic acid is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171286-44-3, represents a pinnacle of molecular design, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular architecture of this compound features a chiral center at the (3S) position, which is critical for its stereochemical properties and interactions with biological targets. The presence of a fluorenylmethoxycarbonyl group enhances the stability and solubility of the molecule, making it an attractive candidate for further investigation in drug design. Additionally, the amide and carboxylic acid functionalities provide multiple sites for interaction with biological systems, potentially enabling a wide range of therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with unprecedented accuracy. Studies have indicated that compounds with similar structural motifs may exhibit potent activity against various biological targets, including enzymes and receptors involved in critical cellular processes. The (3S)-3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)butanoic acid has been shown to interact with these targets in a manner that suggests its potential as a lead compound for the development of novel therapeutics.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, has been crucial in achieving the desired stereochemical outcome. These methods not only highlight the ingenuity of modern synthetic chemistry but also underscore the importance of innovation in drug discovery.

In the realm of medicinal chemistry, the exploration of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic efficacy. The structural features of (3S)-3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)butanoic acid, particularly its fluorenylmethoxycarbonyl moiety, have been associated with enhanced pharmacokinetic properties. This has led to increased interest in its potential application in the treatment of various diseases, including those that are currently challenging to address with existing therapies.

Preclinical studies have begun to unravel the pharmacological profile of this compound, revealing promising results in models of inflammation and pain management. The ability of the molecule to modulate key signaling pathways has been demonstrated through both in vitro and in vivo experiments. These findings suggest that further development could yield a new class of drugs with improved safety and efficacy profiles.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today were derived from natural products or inspired by their structural motifs. The complex scaffold of (3S)-3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)butanoic acid bears resemblance to certain natural product derivatives known for their bioactivity. This similarity has prompted researchers to investigate its potential as a starting point for structure-based drug design.

The development of novel analytical techniques has also played a pivotal role in characterizing this compound. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided invaluable insights into its molecular structure and conformational dynamics. These techniques have not only confirmed the identity and purity of the compound but also offered insights into its interactions with biological targets.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying key functional groups within its scaffold, researchers hope to enhance its potency, selectivity, and pharmacokinetic profile. Such efforts are expected to contribute significantly to the advancement of drug discovery in the coming years.

The interdisciplinary nature of modern pharmaceutical research underscores the importance of collaboration between chemists, biologists, and pharmacologists. The study of compounds like (3S)-3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)butanoic acid exemplifies this collaborative approach, where chemical innovation meets biological insight to drive therapeutic progress. As our understanding of complex molecular systems continues to grow, so too does our capacity to develop innovative solutions to global health challenges.